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An In-depth Technical Guide to the Chemical Structure and Synthesis of Rosanilin(1+)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rosanilin(1+), also known as rosaniline, Basic Violet 14, or fuchsine, is a synthetic
triarylmethane dye with a characteristic magenta color.[1][2] First synthesized in the mid-19th
century, it played a significant role in the development of the synthetic dye industry.[3] Beyond
its use in textiles, paper, and leather, rosanilin and its derivatives are crucial reagents in
histology and microbiology, most notably as a component of Schiff's reagent for the detection of
aldehydes.[3][4] This guide provides a detailed overview of its chemical structure, synthesis
pathways, physicochemical properties, and experimental protocols for its preparation.

Chemical Structure of Rosanilin(1+)

Rosanilin(1+) is the cationic component of the dye, typically isolated as a hydrochloride salt.[5]
The positive charge is delocalized across the conjugated pi system of the three aromatic rings
and the central carbon atom. The structure presented below is one of several resonance forms.
The molecule's IUPAC name is 4-[(4-aminophenyl)-(4-imino-3-methylcyclohexa-2,5-dien-1-
ylidene)methyl]aniline, and it is a major constituent of Basic Fuchsin, which is a mixture that
can also include pararosaniline, magenta Il, and new fuchsin.[5]

Caption: Chemical structure of the Rosanilin(1+) cation.
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Synthesis Pathway

The commercial synthesis of rosanilin, often referred to as fuchsine, typically involves the
condensation of a mixture of aromatic amines with an oxidizing agent. A common method is the
reaction of aniline, o-toluidine, and p-toluidine in the presence of an oxidizing agent like
nitrobenzene and a catalyst such as iron(ll) chloride or zinc chloride.[2] An older method
utilized arsenic acid as the oxidizing agent.[2] The general pathway involves the oxidation of p-
toluidine to form a reactive intermediate which then undergoes electrophilic substitution with
the other amine components, followed by further oxidation to yield the final dye.

Caption: Generalized synthesis pathway of Rosanilin(1+).

Quantitative Data

The following table summarizes key quantitative physicochemical properties of Rosanilin(1+),
typically as its hydrochloride salt (Basic Violet 14).

Property Value Reference(s)

Chemical Formula C20H20CINs [41[6]

Molecular Weight 337.85 g/mol [516]1[7]

Appearance Dark reddish, lustrous 6]
powder/crystals

Melting Point 205 - 250 °C [4117]

Solubility in Water Highly soluble [6]

Insoluble Matter < 0.5% wiw [6]

pH of Solution 45+05 [6]

Light Fastness 4-5 (on a scale of 1-8) [6]

C.I. Number 42510 [1]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


http://www.worlddyevariety.com/basic-dyes/basic-violet-14.html
http://www.worlddyevariety.com/basic-dyes/basic-violet-14.html
https://www.benchchem.com/product/b1230061?utm_src=pdf-body
https://www.benchchem.com/product/b1230061?utm_src=pdf-body
https://www.chembk.com/en/chem/Basic%20Violet%2014
https://www.dyespigments.net/basic-dyes-basic-violet-14-dyes-manufacturer-supplier-exporter-india.html
https://pubchem.ncbi.nlm.nih.gov/compound/Basic-violet-14
https://www.dyespigments.net/basic-dyes-basic-violet-14-dyes-manufacturer-supplier-exporter-india.html
https://www.chembk.com/en/chem/ROSANILINE
https://www.dyespigments.net/basic-dyes-basic-violet-14-dyes-manufacturer-supplier-exporter-india.html
https://www.chembk.com/en/chem/Basic%20Violet%2014
https://www.chembk.com/en/chem/ROSANILINE
https://www.dyespigments.net/basic-dyes-basic-violet-14-dyes-manufacturer-supplier-exporter-india.html
https://www.dyespigments.net/basic-dyes-basic-violet-14-dyes-manufacturer-supplier-exporter-india.html
https://www.dyespigments.net/basic-dyes-basic-violet-14-dyes-manufacturer-supplier-exporter-india.html
https://www.dyespigments.net/basic-dyes-basic-violet-14-dyes-manufacturer-supplier-exporter-india.html
https://emperordye.com/tds/basic-violet-14.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Below are generalized experimental protocols for the synthesis and purification of rosanilin
hydrochloride.

Synthesis of Rosanilin Hydrochloride (Nitrophenyl
Method)

This method involves the condensation of aniline and toluidines with nitrobenzene as the
oxidizing agent.

Materials:

Aniline

e O-Toluidine

e p-Toluidine

¢ Nitrobenzene

e lron(ll) chloride (or Zinc chloride)

e Hydrochloric acid

e Sodium chloride

Procedure:

A mixture of aniline, o-toluidine, and p-toluidine hydrochlorides is prepared in a reaction
vessel equipped with a reflux condenser and a mechanical stirrer.

» Nitrobenzene is added to the amine mixture.
A catalytic amount of iron(ll) chloride is introduced into the reaction vessel.

e The mixture is heated to approximately 180-190°C and maintained at this temperature with
constant stirring for several hours. The reaction progress can be monitored by thin-layer
chromatography.
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 After the reaction is complete, the excess unreacted amines and nitrobenzene are removed
by steam distillation.

e The reaction mixture is then cooled, and the crude rosanilin hydrochloride is precipitated by
the addition of sodium chloride (salting out).

» The precipitate is collected by filtration and washed with a saturated sodium chloride
solution.

Purification of Rosanilin Hydrochloride

The crude product from the synthesis often contains impurities and requires purification.

Materials:

Crude Rosanilin Hydrochloride

Dilute Hydrochloric Acid

Sodium Hydroxide solution

Ethanol

Procedure:

e The crude rosanilin hydrochloride is dissolved in hot water containing a small amount of
hydrochloric acid to ensure complete dissolution.

e The solution is filtered while hot to remove any insoluble impurities.

 To the filtrate, a solution of sodium hydroxide is added to precipitate the free base of rosanilin
(the leuco base), which is often a different color or colorless.

e The precipitated base is collected by filtration and washed thoroughly with water to remove
any remaining salts.

o The purified base is then redissolved in a minimal amount of hot ethanol containing a
stoichiometric amount of hydrochloric acid to reform the hydrochloride salt.
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e The solution is allowed to cool slowly, promoting the crystallization of pure rosanilin
hydrochloride.

e The crystals are collected by filtration, washed with a small amount of cold ethanol, and dried
in a vacuum oven. A patent for a similar process describes dissolving industrial
pararosaniline hydrochloride in a hydrochloric acid solution, heating, cooling, and filtering.[8]
A neutralization reaction with sodium hydroxide then precipitates the crystal, which is
subsequently reacted with hydrochloric acid under heat to obtain the final product.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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